(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)(o-tolyl)methanone
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Description
(4-(Tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)(o-tolyl)methanone is a useful research compound. Its molecular formula is C17H24N2O2 and its molecular weight is 288.391. The purity is usually 95%.
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Scientific Research Applications
High-Performance Liquid Chromatography
The compound has been utilized in the development of precolumn fluorescent labeling reagents for high-performance liquid chromatography (HPLC) of amino acids. This application highlights its role in enhancing the detection sensitivity and specificity for amino acids analysis (Watanabe & Imai, 1981).
C−H Functionalization
Research demonstrates the compound's utility in C−H functionalization of aliphatic compounds through an unusual photochemical reaction of diazoketones, offering a novel approach to synthesizing N-substituted hydrazones or bis-hydrazonoethanes. This method provides an efficient strategy for modifying aliphatic hydrocarbons and ethers, expanding the toolkit for organic synthesis (Rodina et al., 2016).
Photolysis and Photoaffinity Probes
Studies have explored the photolysis of related diazirines, providing insights into their use in photoaffinity probes for biological systems. These findings offer a cautionary perspective on the stability and reactivity of diazirine-based photoaffinity labels, which is crucial for designing effective probes for molecular biology research (Platz et al., 1991).
Synthesis and Rearrangements
The chemical has been involved in the synthesis and novel rearrangements of heterocyclic compounds, such as the transformation of dihydrodiazepinones into pyrrole derivatives. This research highlights its potential in generating novel heterocyclic structures with possible pharmaceutical applications (Fesenko & Shutalev, 2014).
Anticancer Activity
Naphthyridine derivatives, closely related to the query compound, have been investigated for their anticancer activities, showcasing the potential of such compounds in therapeutic applications. These studies underline the compound's relevance in drug discovery, particularly in identifying novel agents against human malignant melanoma (Kong et al., 2018).
Properties
IUPAC Name |
(2-methylphenyl)-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2/c1-14-5-2-3-6-16(14)17(20)19-9-4-8-18(10-11-19)15-7-12-21-13-15/h2-3,5-6,15H,4,7-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATAPBLDUJPKOBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCCN(CC2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.